![molecular formula C18H17N3O6S B5065387 3-({[(4-ethoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)-2-methylbenzoic acid](/img/structure/B5065387.png)
3-({[(4-ethoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)-2-methylbenzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-({[(4-ethoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)-2-methylbenzoic acid, also known as ENCA, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
3-({[(4-ethoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)-2-methylbenzoic acid exerts its antitumor activity through multiple mechanisms, including inhibition of DNA synthesis, induction of apoptosis, and inhibition of angiogenesis. This compound has also been shown to inhibit the growth of bacterial and fungal cells by disrupting their cell membranes.
Biochemical and Physiological Effects
This compound has been shown to have a low toxicity profile, making it a potentially safe therapeutic agent. However, more research is needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
3-({[(4-ethoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)-2-methylbenzoic acid has several advantages for lab experiments, including its ease of synthesis and low toxicity profile. However, this compound is a relatively new compound, and more research is needed to fully understand its potential limitations for lab experiments.
Future Directions
Future research on 3-({[(4-ethoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)-2-methylbenzoic acid should focus on further elucidating its mechanism of action, optimizing its therapeutic potential, and exploring its potential applications in other areas, such as antibacterial and antifungal agents. Additionally, more research is needed to fully understand the limitations and potential risks associated with the use of this compound in lab experiments.
Synthesis Methods
3-({[(4-ethoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)-2-methylbenzoic acid is synthesized through a multistep process that involves the reaction of 4-ethoxy-3-nitrobenzoic acid with thionyl chloride to form 4-ethoxy-3-nitrobenzoyl chloride. This intermediate is then reacted with thiourea to form this compound.
Scientific Research Applications
3-({[(4-ethoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)-2-methylbenzoic acid has been studied for its potential therapeutic applications, particularly in the treatment of cancer. Research has shown that this compound exhibits antitumor activity in vitro and in vivo, making it a promising candidate for cancer treatment. Additionally, this compound has been studied for its potential use as an antibacterial and antifungal agent.
properties
IUPAC Name |
3-[(4-ethoxy-3-nitrobenzoyl)carbamothioylamino]-2-methylbenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O6S/c1-3-27-15-8-7-11(9-14(15)21(25)26)16(22)20-18(28)19-13-6-4-5-12(10(13)2)17(23)24/h4-9H,3H2,1-2H3,(H,23,24)(H2,19,20,22,28) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NEUWDQHNFGKWAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=O)NC(=S)NC2=CC=CC(=C2C)C(=O)O)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.